N-[4-[2-Methyl-2-(2-methylpropyl)pyrrolidine-1-carbonyl]phenyl]prop-2-enamide

• IUPAC Name: N-[4-[2-methyl-2-(2-methylpropyl)pyrrolidine-1-carbonyl]phenyl]prop-2-enamide
• InChI: InChI=1S/C19H26N2O2/c1-5-17(22)20-16-9-7-15(8-10-16)18(23)21-12-6-11-19(21,4)13-14(2)3/h5,7-10,14H,1,6,11-13H2,2-4H3,(H,20,22)
• InChI Key: RMKSFEGDZJVWOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1(CCCN1C(=O)C2=CC=C(C=C2)NC(=O)C=C)C
• Molecular Formula: C19H26N2O2
• Molecular Weight: 314.4 g/mol
• CAS No.: 2198008-27-2

Description

N-[4-[2-Methyl-2-(2-methylpropyl)pyrrolidine-1-carbonyl]phenyl]prop-2-enamide, commonly known as MMPP, is a synthetic compound that belongs to the class of pyrrolidine derivatives. MMPP has been studied for its potential use in scientific research due to its unique chemical structure and properties. In

Mechanism of Action

MMPP works by selectively inhibiting the activity of certain enzymes and receptors in the body. It has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. MMPP has also been shown to selectively inhibit the activity of certain receptors such as the sigma-1 receptor and the 5-HT1A receptor.
Biochemical and Physiological Effects
MMPP has been shown to have various biochemical and physiological effects in the body. It has been shown to increase the levels of certain neurotransmitters such as acetylcholine and dopamine in the brain. MMPP has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using MMPP in lab experiments is its unique chemical structure and properties, which make it a useful tool for studying the activity of certain enzymes and receptors in the body. However, one limitation of using MMPP is its potential toxicity, which requires careful handling and precautions in lab experiments.

Future Directions

There are several future directions for research on MMPP. One area of research is the development of MMPP analogs with improved selectivity and potency for certain enzymes and receptors. Another area of research is the investigation of the potential therapeutic applications of MMPP in the treatment of various diseases. Additionally, further studies are needed to determine the safety and toxicity of MMPP in humans.

Synthesis Methods

The synthesis of MMPP involves the reaction between 2-methyl-2-(2-methylpropyl)pyrrolidine and 4-(chlorocarbonyl)phenylprop-2-en-1-one. The reaction is carried out in the presence of a base such as potassium carbonate and a solvent such as dimethylformamide. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

MMPP has been studied for its potential use in scientific research due to its ability to selectively inhibit the activity of certain enzymes and receptors in the body. MMPP has been shown to have potential therapeutic applications in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.